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Compound of Interest

Compound Name: 2,6-Dihydroxybenzaldehyde

Cat. No.: B146741 Get Quote

An In-depth Technical Guide on 2,6-Dihydroxybenzaldehyde

This technical guide provides essential information regarding the molecular properties of 2,6-
Dihydroxybenzaldehyde, a key intermediate in various chemical syntheses. The data

presented here is intended for researchers, scientists, and professionals involved in drug

development and chemical manufacturing.

Core Molecular Data
2,6-Dihydroxybenzaldehyde is an organic compound with the CAS Registry Number 387-46-

2.[1] Its fundamental molecular characteristics are summarized below.

Property Value

Molecular Formula C₇H₆O₃[2][3][4]

Molecular Weight 138.12 g/mol [1][2][3][4]

Logical Relationship of Molecular Properties
The following diagram illustrates the direct relationship between the chemical compound and

its core molecular identifiers.
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Caption: Relationship between 2,6-Dihydroxybenzaldehyde and its molecular properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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